4-[(1S)-1-amino-2-methylpropyl]hepta-1,6-dien-4-ol

• IUPAC Name: 4-[(1S)-1-amino-2-methylpropyl]hepta-1,6-dien-4-ol
• InChI: InChI=1S/C11H21NO/c1-5-7-11(13,8-6-2)10(12)9(3)4/h5-6,9-10,13H,1-2,7-8,12H2,3-4H3/t10-/m0/s1
• InChI Key: GFFSZZBAUXRZQZ-JTQLQIEISA-N
• Canonical SMILES: CC(C)C(C(CC=C)(CC=C)O)N
• Isomeric SMILES: CC(C)[C@@H](C(CC=C)(CC=C)O)N
• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol

Description

4-[(1S)-1-Amino-2-methylpropyl]hepta-1,6-dien-4-ol (CAS: 315248-94-3) is a chiral amino-alcohol derivative with a molecular formula of C₁₁H₂₁NO and a molar mass of 183.29 g/mol . It features a hepta-1,6-dien-4-ol backbone substituted with a (1S)-1-amino-2-methylpropyl group. Key properties include:

• Hydrogen bonding capacity: 1 hydrogen bond donor (NH₂) and 2 hydrogen bond acceptors (OH and NH₂) .
• Storage: Stable at room temperature but classified as an irritant (Xi hazard symbol) .

Comparison with Similar Compounds

Table 1: Key Properties of 4-[(1S)-1-Amino-2-methylpropyl]hepta-1,6-dien-4-ol and Analogs

Compound Name (CAS)	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Notable Interactions/Applications	References
4-[(1S)-1-Amino-2-methylpropyl]hepta-1,6-dien-4-ol (315248-94-3)	C₁₁H₂₁NO	183.29	Amino, dienol, branched alkyl	Potential hydrogen bonding (NH₂, OH); research use .	[3,4,12]
4-(Furan-2-yl)hepta-1,6-dien-4-ol (AKOS004122375)	C₁₀H₁₂O₂	178.23	Furan, dienol	Binds HER2 TMD via hydrogen bonds (O1–VAL64: 3.02 Å) and π-alkyl interactions; studied in membrane transport .	[1]
4-(Methylethynyl)hepta-1,6-dien-4-yl acetate (S34)	C₁₂H₁₆O₂	192.25	Acetyl, ethynyl, dienol	Synthesized via acetylation; used in cycloisomerization studies .	[6]
4-(1-Amino-3-methylsulfanyl-propyl)-hepta-1,6-dien-4-ol (315249-26-4)	C₁₁H₂₁NOS	215.36	Amino, methylsulfanyl, dienol	Sulfur enhances lipophilicity; industrial applications (98% purity) .	[8,13]
4-Allyl-1,6-heptadien-4-ol (10202-75-2)	C₁₀H₁₆O	152.24	Allyl, dienol	Base structure lacking amino groups; used in organic synthesis .	[9]
4-(1-Amino-2-phenyl-ethyl)-hepta-1,6-dien-4-ol	C₁₅H₂₁NO	231.33	Amino, phenyl, dienol	Phenyl group enables π-π interactions; research applications .	[10]
1,6-Heptadien-4-ol (2883-45-6)	C₇H₁₂O	112.17	Dienol	Simplest analog; foundational studies on dienol reactivity .	[14]

Structural and Functional Differences

Amino Group vs.

Aromatic vs. Aliphatic Side Chains: The phenyl derivative (C₁₅H₂₁NO) leverages aromaticity for π-π stacking in biological systems, whereas the target compound’s branched alkyl chain may favor hydrophobic interactions .

Simpler Analogs: 4-Allyl-1,6-heptadien-4-ol (CAS 10202-75-2) lacks functional groups beyond the dienol and allyl, limiting its hydrogen bonding capacity but making it reactive in cyclization reactions .

Interaction Profiles

• Hydrogen Bonding : The target compound’s NH₂ and OH groups enable dual hydrogen bonding, unlike AKOS004122375, which only forms conventional hydrogen bonds via its furan oxygen .
• π-Interactions : Both the target compound and its phenyl analog engage in π-alkyl interactions, but the latter’s aromatic system enhances binding to hydrophobic pockets .